N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide

• IUPAC Name: N-(3-fluoro-2-methylsulfanylphenyl)prop-2-enamide
• InChI: InChI=1S/C10H10FNOS/c1-3-9(13)12-8-6-4-5-7(11)10(8)14-2/h3-6H,1H2,2H3,(H,12,13)
• InChI Key: WEUJIPHBFCNPQP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=C1F)NC(=O)C=C
• Molecular Formula: C10H10FNOS
• Molecular Weight: 211.26 g/mol

Description

N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide, also known as FMSP, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic properties. FMSP is a derivative of propenamide and has a unique structure that makes it an interesting candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide is not fully understood, but it is thought to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and tumor growth. Specifically, this compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor effects, this compound has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. This suggests that this compound may have potential as a drug interaction inhibitor.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide in lab experiments is its unique structure, which makes it an interesting candidate for further investigation. Additionally, this compound has been shown to have a number of potential therapeutic properties, making it a promising compound for drug development. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain applications.

Future Directions

There are a number of potential future directions for research on N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide. One area of interest is the development of this compound-based drugs for the treatment of inflammation and cancer. Additionally, further investigation into the mechanism of action of this compound may help to elucidate its potential therapeutic properties. Finally, research into the pharmacokinetics and toxicity of this compound will be important for the development of safe and effective drugs based on this compound.

Synthesis Methods

N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide can be synthesized using a variety of methods, including the reaction of 3-fluoro-2-methylsulfanylphenylamine with prop-2-enoyl chloride in the presence of a base. This reaction results in the formation of this compound as a white crystalline solid with a melting point of approximately 105-107°C.

Scientific Research Applications

N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide has been studied for its potential therapeutic properties, including its anti-inflammatory and anti-tumor effects. In one study, this compound was found to inhibit the production of pro-inflammatory cytokines in human cells, suggesting that it may have potential as an anti-inflammatory agent. Additionally, this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for cancer treatment.